Cas no 1393602-79-3 (2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 1393602-79-3
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5620090
• PubChem ID: 165930427
• Update Time: 2025-06-07

2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1393602-79-3
• 2-{[(benzyloxy)carbonyl]amino}-3-(7-methyl-1H-indol-3-yl)propanoic acid
• EN300-28298796
• 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid

• Inchi： 1S/C20H20N2O4/c1-13-6-5-9-16-15(11-21-18(13)16)10-17(19(23)24)22-20(25)26-12-14-7-3-2-4-8-14/h2-9,11,17,21H,10,12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： MSMOVKYKVJJHDA-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CNC2C(C)=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid (CAS No. 1393602-79-3)

2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid, with the CAS number 1393602-79-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tryptophan, a key amino acid involved in various biological processes, including neurotransmitter synthesis and protein function. The unique structural features of this compound, particularly the presence of a benzyl carbamate group and a 7-methylindole moiety, make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid can be described as follows: it consists of a central propanoic acid backbone with an amino group at the second carbon position, which is protected by a benzyl carbamate group. The third carbon position is substituted with a 7-methylindole ring, which imparts significant biological activity to the molecule. The indole ring is known for its involvement in various biological processes, including serotonin synthesis and receptor binding, making this compound particularly interesting for studies in neuropharmacology.

Recent research has highlighted the potential of 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid in the treatment of neurological disorders. Studies have shown that this compound exhibits potent serotonin receptor agonist properties, which could be beneficial in the management of conditions such as depression, anxiety, and sleep disorders. Additionally, its ability to modulate serotonin levels may have implications for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In the context of drug discovery and development, 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid has been evaluated for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated that this compound has favorable solubility and permeability characteristics, which are crucial for oral bioavailability and therapeutic efficacy. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical investigation.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid involves several steps, including the protection of the amino group with benzyl chloroformate, followed by coupling with a 7-methylindole derivative. The final step involves deprotection to yield the desired product. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Beyond its potential therapeutic applications, 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid has also been studied for its use as a research tool in biochemical assays. Its ability to selectively bind to specific serotonin receptors makes it useful for investigating receptor-ligand interactions and signaling pathways. This has led to its adoption in high-throughput screening (HTS) platforms for identifying new lead compounds with similar pharmacological profiles.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(7-methyl-1H-indol-3-yl)propanoic acid (CAS No. 1393602-79-3) represents a promising compound with diverse applications in both research and clinical settings. Its unique chemical structure and biological activity make it an important molecule for further exploration in the fields of medicinal chemistry and pharmaceutical science. As ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is likely to play a significant role in advancing our understanding and treatment of various neurological disorders.